Cadmium;nickel
Overview
Description
The cadmium nickel compound is a combination of cadmium and nickel elements. Cadmium is a soft, bluish-white metal that is often found alongside zinc ores . Nickel is a silvery-white metal known for its high corrosion resistance and ability to withstand extreme temperatures. The cadmium nickel compound is primarily known for its use in nickel-cadmium batteries, which are widely used in various applications due to their high energy density and long cycle life .
Synthetic Routes and Reaction Conditions:
Homogeneous Precipitation Method: Cadmium carbonate particles are prepared by homogeneous precipitation from an aqueous solution containing urea and cadmium sulfate.
Extraction and Separation: Cadmium and nickel can be extracted and separated from sulfuric acid solutions using salts of bis(2,4,4-trimethylpentyl)dithiophosphinic acid (Cyanex 301) and amines.
Industrial Production Methods:
Electrolytic Process: In the industrial production of cadmium, zinc sulfide ores are roasted to convert them into zinc oxide, during which cadmium becomes concentrated in the fumes.
Calcination Process: The as-prepared cadmium carbonate particles and nickel hydroxy carbonate coating precursors are converted into their oxide forms by calcination at 700°C.
Types of Reactions:
Oxidation: Cadmium and nickel can undergo oxidation reactions.
Reduction: During the charging process of nickel-cadmium batteries, cadmium hydroxide is reduced to metallic cadmium.
Substitution: Cadmium and nickel can participate in substitution reactions, particularly in the context of battery recycling and metal recovery.
Common Reagents and Conditions:
Oxidizing Agents: Oxygen and other oxidizing agents can be used to oxidize cadmium and nickel compounds.
Reducing Agents: Hydrogen and other reducing agents can be used to reduce cadmium and nickel compounds.
Major Products Formed:
Cadmium Oxide: Formed from the oxidation of cadmium hydroxide.
Nickel Hydroxy Carbonate: Formed during the coating process of cadmium carbonate particles.
Chemistry:
Catalysts: Cadmium and nickel compounds are used as catalysts in various chemical reactions.
Pigments: Cadmium compounds are used in pigments for their brilliant colors.
Biology and Medicine:
Toxicity Studies: Cadmium is studied for its toxic effects on human health and the environment.
Industry:
Mechanism of Action
The cadmium nickel compound exerts its effects through various molecular targets and pathways:
Redox Reactions: In nickel-cadmium batteries, cadmium undergoes redox reactions, changing its oxidation state from 0 to 2+ during discharge and vice versa during charging.
Reactive Oxygen Species (ROS) Generation: Cadmium exposure generates ROS, promoting an inflammatory microenvironment and facilitating malignant transformations.
Comparison with Similar Compounds
Nickel-Metal Hydride (NiMH) Batteries: Compared to nickel-cadmium batteries, nickel-metal hydride batteries have a higher energy density and are less toxic.
Lithium-Ion Batteries: These batteries have a higher energy density and longer cycle life compared to nickel-cadmium batteries but are more expensive.
Uniqueness:
Properties
CAS No. |
12515-19-4 |
|---|---|
Molecular Formula |
Cd5Ni |
Molecular Weight |
620.8 g/mol |
IUPAC Name |
cadmium;nickel |
InChI |
InChI=1S/5Cd.Ni |
InChI Key |
YSTHBVQTAJBQES-UHFFFAOYSA-N |
Canonical SMILES |
[Ni].[Cd].[Cd].[Cd].[Cd].[Cd] |
Origin of Product |
United States |
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